Cas no 88930-15-8 (Mogrol)

Mogrol, a biological metabolite of Mogroside, can inhibit the signaling pathways of erk1/2 and STAT3, reduce the activity of CREB, and activate ampk
Mogrol structure
Mogrol structure
Product Name:Mogrol
CAS No:88930-15-8
Molecular Formula:C30H52O4
Molecular Weight:476.731490135193
MDL:MFCD29904541
CID:2219619
PubChem ID:14525327

Mogrol Properties

Names and Identifiers

    • Mogrol
    • (3beta,9beta,10alpha,11alpha,24R)-9-Methyl-19-norlanost-5-ene-3,11,24,25-tetrol
    • (8R,9R,10R,13R,14S)-17-(5,6-Dihydroxy-6-methylheptan-2-yl)-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,
    • BDBM50537682
    • (3β,9β,10α,11α,24R)-9-Methyl-19-norlanost-5-ene-3,11,24,25-tetrol (ACI)
    • (1S,4R,9beta,11alpha,24R)-9,10,14-trimethyl-4,9-cyclo-9,10-secocholest-5-ene-1,11,24,25-tetrol
    • (3S,8S,9R,10R,11R,13R,14S,17R)-17-[(2R,5R)-5,6-dihydroxy-6-methylheptan-2-yl]-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,11-diol
    • (10alpha,24R)-9beta-Methyl-19-norlanosta-5-ene-3beta,11alpha,24,25-tetrol
    • SCHEMBL12857257
    • HY-N2312
    • CS-6010
    • (23R)-cucurbit-5-ene-3beta,11alpha,23,25-tetraol
    • AC-34411
    • JLYBBRAAICDTIS-AYEHCKLZSA-N
    • AKOS030631735
    • MS-28848
    • CHEBI:138974
    • (24R)-cucurbit-5-ene-3beta,11alpha,24,25-tetraol
    • CHEMBL1829226
    • 88930-15-8
    • (1R,3aS,3bS,7S,9aR,9bR,10R,11aR)-1-[(2R,5R)-5,6-dihydroxy-6-methylheptan-2-yl]-3a,6,6,9b,11a-pentamethyl-1H,2H,3H,3bH,4H,7H,8H,9H,9aH,10H,11H-cyclopenta[a]phenanthrene-7,10-diol
    • DA-65578
    • (3S,8S,9R,10R,11R,13R,14S,17R)-17-((2R,5R)-5,6-dihydroxy-6-methylheptan-2-yl)-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthrene-3,11-diol
    • (3S,8S,9R,10R,11R,13R,14S,17R)-17-((2R,5R)-5,6-Dihydroxy-6-methylheptan-2-yl)-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta(a)henanthrene-3,11-diol
    • MDL： MFCD29904541
    • InChIKey： JLYBBRAAICDTIS-AYEHCKLZSA-N
    • Inchi： 1S/C30H52O4/c1-18(9-13-24(32)27(4,5)34)19-15-16-28(6)22-12-10-20-21(11-14-23(31)26(20,2)3)30(22,8)25(33)17-29(19,28)7/h10,18-19,21-25,31-34H,9,11-17H2,1-8H3/t18-,19-,21-,22+,23+,24-,25-,28+,29-,30+/m1/s1
    • SMILES： C[C@@]12CC[C@H]([C@H](C)CC[C@@H](O)C(O)(C)C)[C@@]1(C)C[C@@H](O)[C@]1([C@@H]3CC[C@H](O)C(C)(C)C3=CC[C@@H]21)C

Computed Properties

  • Exact Mass: 476.38656g/mol
  • Surface Charge: 0
  • XLogP3: 5.4
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 476.38656g/mol
  • Monoisotopic Mass: 476.38656g/mol
  • Topological Polar Surface Area: 80.9Ų
  • Heavy Atom Count: 34
  • Complexity: 817
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 476.7

Experimental Properties

  • Boiling Point: 595.6±50.0 °C at 760 mmHg
  • Melting Point: No data available
  • Flash Point: 242.9±24.7 °C
  • Solubility: Insuluble (5.7E-4 g/L) (25 ºC),
  • Color/Form: Powder
  • Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

Mogrol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00H18J-1mg
(10α,24R)-9β-Methyl-19-norlanosta-5-ene-3β,11α,24,25-tetrol
 88930-15-8 99%
1mg
 $108.00 2024-04-20
A2B Chem LLC
AH93955-1mg
(10α,24R)-9β-Methyl-19-norlanosta-5-ene-3β,11α,24,25-tetrol
 88930-15-8 99%
1mg
 $52.00
Aaron
AR00H1GV-1mg
(10α,24R)-9β-Methyl-19-norlanosta-5-ene-3β,11α,24,25-tetrol
 88930-15-8 98%
1mg
 $57.00 2024-07-18
Apollo Scientific
BISN0266-1mg
Mogrol
 88930-15-8
1mg
 £100.00 2025-02-22
ChemFaces
CFN90936-10mg
Mogrol
 88930-15-8 >=98%
10mg
 $308
ChemScence
CS-6010-1mg
Mogrol
 88930-15-8 99.25%
1mg
 $65.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP1837-20mg
Mogrol
 88930-15-8 98%
20mg
 $75 2023-09-20
Crysdot LLC
CD00000900-5mg
Mogrol
 88930-15-8 97%
5mg
 $180
eNovation Chemicals LLC
Y1237052-1mg
(10,24R)-9-Methyl-19-norlanosta-5-ene-3,11,24,25-tetrol
 88930-15-8 99%
1mg
 $275
LKT Labs
M568262-1 mg
Mogrol
 88930-15-8 ≥99%
1mg
 $65.40 2023-07-10

Mogrol Synthesis

Synthetic Circuit 1

88901-38-6 88901-38-6
88930-15-8 88930-15-8
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Ethanol ;  48 h, 60 °C
1.2 Reagents: Sodium borohydride ;  0 °C; overnight, rt
Reference
Separation, synthesis, and cytotoxicity of a series of mogrol derivatives
Wang, Lei ; Li, Lianchun; Fu, Yuxia; Li, Bingchen; Chen, Bing; et al, Journal of Asian Natural Products Research, 2020, 22(7), 663-677

Synthetic Circuit 2

88901-36-4 88901-36-4
88930-15-8 88930-15-8
Reaction Conditions
Reference
Development and validation of a sensitive LC-MS-MS method for quantification of mogrol in rat plasma and application to pharmacokinetic study
Luo, Zuliang; Zhang, Kailun; Shi, Hongwu; Guo, Yuhua; Ma, Xiaojun; et al, Journal of Chromatographic Science, 2017, 55(3), 284-290

Mogrol Raw materials

Mogrol Preparation Products

Mogrol Suppliers

Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier Audited Supplier
(CAS:88930-15-8)
MR./MRS.:CHANG JING LI
Phone:18228035716
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WU HAN TIAN ZHI Biotechnology Co., Ltd.
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(CAS:88930-15-8)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
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Chengdu Biopurify Phytochemicals Ltd.
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(CAS:88930-15-8)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
Hubei Guangao Biotechnology Co.,Ltd.
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(CAS:88930-15-8)
MR./MRS.:GUO YIN
Phone:13657291602
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CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
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(CAS:88930-15-8)
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Phone:18228097334
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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
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(CAS:88930-15-8)
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Phone:15756216243
Email:2851037844@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:88930-15-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:88930-15-8)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

Mogrol Related Literature

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88930-15-8 (Mogrol) Related Products

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Amadis Chemical Company Limited
(CAS:88930-15-8)Mogrol
A1205552
Purity:99%/99%/99%/99%/99%/99%
Quantity:10mg/25mg/50mg/100mg/500mg/1ml
Price($):173.0/296.0/438.0/622.0/1316.0/228.0